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Compound of Interest

Compound Name: Hexanophenone

Cat. No.: B1345741

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexanophenone, also known as caprophenone or 1-phenyl-1-hexanone, is an aromatic
ketone that serves as a versatile ingredient in fragrance formulations. Its unique olfactory
profile and chemical properties make it a valuable component for creating a wide range of
scents, from fine fragrances to functional products. This document provides detailed application
notes and protocols for the effective use of hexanophenone in fragrance formulation, targeting
professionals in research, science, and drug development who may be exploring new
applications for this molecule.

Hexanophenone possesses a complex and appealing aroma described as sweet, floral, and
slightly fruity with powdery and green undertones. It is commonly utilized as a modifier and
blender in various fragrance accords, contributing to the overall character and longevity of the
scent. Its stability and solubility in typical fragrance vehicles make it a practical choice for a
variety of product bases.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of hexanophenone is
crucial for its effective incorporation into fragrance formulations.
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Chemical Name

1-Phenyl-1-hexanone

Hexanophenone,
Synonyms Caprophenone, Amyl phenyl
ketone
CAS Number 942-92-7
Molecular Formula C12H160
Molecular Weight 176.25 g/mol
Appearance Colorless to pale yellow liquid
Odor Profile Sweet, floral, slightly fruity,
powdery, green
Boiling Point 265 °C (lit.)
Melting Point 25-26 °C (lit.)
Flash Point >110 °C
Soluble in ethanol and other
Solubility organic solvents; very slightly

soluble in water (0.11 g/L at
25°C)

Vapor Pressure

0.0094 mmHg at 25°C

Refractive Index

n20/D 1.5105 (lit.)

Olfactory Profile and Application in Fragrance
Accords

Hexanophenone's multifaceted scent profile allows for its use in various fragrance families.

e Floral Accords: It enhances the sweetness and body of floral compositions, particularly those
featuring rose, jasmine, and ylang-ylang. It can impart a natural, slightly green nuance that
rounds out the bouquet.
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» Fruity Accords: The subtle fruity notes of hexanophenone can be used to create or enhance
ripe fruit accords, such as pear, peach, and apricot.

e Powdery and Cosmetic Accords: Its powdery character makes it an excellent ingredient for
creating soft, elegant, and cosmetic-like scents.

o Oriental Accords: In oriental fragrances, it can be used to soften and sweeten the overall
composition, balancing the richness of resins and spices.

Recommended Usage Levels:

The concentration of hexanophenone in a fragrance concentrate can vary depending on the
desired effect and the other components of the formula.

Recommended Concentration in

Application
Fragrance Concentrate (%)
Fine Fragrance 0.1-20
Body Lotions & Creams 0.2-15
Shampoos & Conditioners 0.3-1.0
Soaps 05-25

Experimental Protocols
Protocol for Sensory Evaluation of Hexanophenone

This protocol outlines a method for the sensory evaluation of hexanophenone by a trained
panel to characterize its odor profile.

Objective: To identify and quantify the olfactory characteristics of hexanophenone.
Materials:
o Hexanophenone (high purity)

o Ethanol (perfumery grade, odorless)
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e Glass beakers and stirring rods

e Pipettes

o Smelling strips (blotters)

e Odor-free evaluation booths

e Sensory evaluation software or standardized questionnaires

Procedure:

o Sample Preparation: Prepare a 10% solution of hexanophenone in ethanol. Allow the
solution to equilibrate for at least 24 hours.

o Panelist Selection: Select a panel of 10-15 trained sensory assessors with demonstrated
experience in fragrance evaluation.

o Evaluation:

[e]

Dip a smelling strip into the 10% solution of hexanophenone, ensuring the strip is
saturated to a consistent level.

o Present the smelling strip to each panelist in an individual, well-ventilated, and odor-free
booth.

o Ask panelists to evaluate the odor at different time intervals (top note: immediately after
dipping; heart note: after 15-30 minutes; base note: after 2-4 hours).

o Panelists should rate the intensity of the overall odor and specific odor descriptors (e.qg.,
sweet, floral, fruity, powdery, green) on a labeled magnitude scale (e.g., 0-10).

o Panelists should also provide free-text descriptions of the perceived aroma.

o Data Analysis:

o Calculate the mean intensity scores for the overall odor and each descriptor at each time
point.
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o Analyze the frequency of use for each descriptor.

o Generate an odor profile chart to visualize the sensory characteristics of hexanophenone.

Preparation Evaluation Data Analysis
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Click to download full resolution via product page

Sensory Evaluation Workflow

Protocol for Stability Testing of Hexanophenone in a
Cosmetic Base

This protocol describes a method to assess the stability of hexanophenone in a representative
cosmetic emulsion.

Objective: To evaluate the chemical and olfactory stability of hexanophenone in a standard oil-
in-water (O/W) lotion base under accelerated aging conditions.

Materials:

Hexanophenone

Standard O/W lotion base (without fragrance)

Oven capable of maintaining 40°C + 2°C

Glass jars with airtight seals
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e Gas Chromatograph-Mass Spectrometer (GC-MS)
e Trained sensory panel
Procedure:

e Sample Preparation:

[e]

Incorporate hexanophenone into the O/W lotion base at a concentration of 0.5% (w/w).

o

Homogenize the mixture thoroughly.

[¢]

Prepare a control sample of the lotion base without hexanophenone.

[¢]

Divide the samples into two sets. Store one set at room temperature (20-25°C) and the
other in the oven at 40°C.

o Evaluation Schedule: Evaluate the samples at baseline (T=0) and at regular intervals (e.qg.,
2, 4, 8, and 12 weeks).

e Physicochemical Analysis:

o At each time point, observe the samples for any changes in color, clarity, and phase
separation.

o Measure the pH of the lotion.
e Chemical Analysis (GC-MS):

o Extract the fragrance from the lotion sample using an appropriate solvent (e.qg.,
dichloromethane).

o Analyze the extract by GC-MS to quantify the concentration of hexanophenone.

o Compare the concentration at each time point to the baseline to determine the percentage
of degradation.

o Olfactory Analysis:
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o Have a trained sensory panel evaluate the odor of the samples at each time point.

o Panelists should rate the intensity of the hexanophenone scent and note any changes in
the odor profile (e.g., development of off-notes).
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Stability Testing Workflow

Safety and Regulatory Information

Hexanophenone is generally considered safe for use in cosmetic products when used within
the recommended concentration limits. However, as with any chemical substance, it is
important to adhere to safety guidelines and regulatory standards.

o Skin Irritation: May cause skin irritation in some individuals. It is recommended to conduct
patch testing for new formulations.

o Eye Irritation: Can cause serious eye irritation. Avoid contact with eyes.

o Respiratory Irritation: May cause respiratory irritation if inhaled in high concentrations.
Ensure adequate ventilation during handling.

It is the responsibility of the formulator to ensure that the final product complies with all local
and international regulations regarding fragrance ingredients.
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Conclusion

Hexanophenone is a valuable and versatile ingredient in the perfumer's palette. Its sweet,
floral, and slightly fruity aroma, combined with its good stability and blending properties, makes
it suitable for a wide array of fragrance applications. By following the detailed protocols for
sensory evaluation and stability testing, researchers and formulators can effectively incorporate
hexanophenone into their products to achieve the desired olfactory experience while ensuring
product quality and safety.

 To cite this document: BenchChem. [Application of Hexanophenone in Fragrance
Formulation: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1345741#application-of-
hexanophenone-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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